3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid

• IUPAC Name: 3-[2-(4-chloro-2-methylphenoxy)propanoylamino]benzoic acid
• InChI: InChI=1S/C17H16ClNO4/c1-10-8-13(18)6-7-15(10)23-11(2)16(20)19-14-5-3-4-12(9-14)17(21)22/h3-9,11H,1-2H3,(H,19,20)(H,21,22)
• InChI Key: RKLWOIGJWSKHRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C)C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid, also known as fenoxycarb, is a pesticide commonly used in agriculture to control insect populations. It belongs to the family of carbamate insecticides and is known for its effectiveness in controlling pests while being relatively safe for non-target organisms.

Mechanism of Action

Fenoxycarb works by inhibiting the development of insects by interfering with their hormone systems. Specifically, it inhibits the synthesis of chitin, a key component of insect exoskeletons, and disrupts the molting process. This leads to the death of the insect before it can reach maturity.
Biochemical and Physiological Effects:
Fenoxycarb has been shown to have relatively low toxicity to non-target organisms, including mammals and birds. However, it can have negative effects on aquatic organisms, particularly crustaceans and fish, if it enters waterways. In addition, 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid has been shown to have endocrine-disrupting effects on some organisms, although the extent of these effects is still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid in laboratory experiments is its effectiveness in controlling insect populations while being relatively safe for non-target organisms. However, its endocrine-disrupting effects and potential negative effects on aquatic organisms must be taken into account when designing experiments.

Future Directions

There are several areas of research related to 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid that warrant further investigation. These include:
1. The development of new formulations of 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid that are more effective and less toxic to non-target organisms.
2. The study of the long-term effects of 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid on ecosystems, particularly in aquatic environments.
3. The investigation of the mechanisms of insecticide resistance in pests and the development of strategies to overcome this resistance.
4. The study of the endocrine-disrupting effects of 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid on organisms and the development of strategies to mitigate these effects.
5. The investigation of the potential effects of 3-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzoic acid on human health, particularly with regard to endocrine disruption.

Scientific Research Applications

Fenoxycarb has been extensively studied for its insecticidal properties and its effects on non-target organisms. It has been used in research to control insect populations in agricultural settings, as well as in laboratory experiments to study the effects of pesticides on organisms. Fenoxycarb has also been used in research to study the mechanisms of insecticide resistance in pests.